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Compound of Interest

Compound Name: 3-Ethylpentan-2-one

Cat. No.: B1293596 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 3-Ethylpentan-2-one (CAS

6137-03-7), summarizing its chemical properties, synthesis methodologies, known hazards,

and applications. The information is intended for professionals in research and development

who require detailed data on this compound.

Chemical Identification and Properties
3-Ethylpentan-2-one is a ketone with the molecular formula C₇H₁₄O.[1] It is characterized by a

five-carbon pentanone backbone with an ethyl group substituted at the third carbon position.[1]

It is also known by several synonyms, including 3-Ethyl-2-pentanone, 3-Acetylpentane, and

Methyl(1-ethylpropyl) ketone.[2][3] This compound is a colorless liquid with a characteristic

sweet or fruity odor.[1] It is soluble in organic solvents but has limited solubility in water.[1][4]

Physicochemical Data
The following table summarizes the key physical and chemical properties of 3-Ethylpentan-2-
one.
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Property Value Source(s)

Molecular Formula C₇H₁₄O [1][3][4]

Molecular Weight 114.19 g/mol [3][4][5]

IUPAC Name 3-ethylpentan-2-one [5]

Appearance Colorless liquid [1][5]

Density 0.806 - 0.814 g/cm³ at 25 °C [2][4][6]

Boiling Point 137.8 - 138.8 °C at 760 mmHg [2][4][7]

Melting Point -46.2 °C (estimate) [4][7]

Flash Point 31 °C (88 °F) [2][6][8]

Water Solubility 4057 mg/L at 25 °C (estimate) [8]

logP (o/w) 1.840 (estimate) [8]

Refractive Index 1.401 - 1.405 [4][6][7]

Vapor Pressure 6.62 mmHg at 25 °C (estimate) [8]

Synthesis and Manufacturing
While detailed, step-by-step experimental protocols for the synthesis of 3-Ethylpentan-2-one
are not readily available in the public literature, several established organic chemistry routes

are applicable for its preparation. These methods include the alkylation of enolates and

condensation reactions.

Acetoacetic Ester Synthesis Route
A plausible and common method for preparing α-substituted ketones is the acetoacetic ester

synthesis. This route involves the alkylation of ethyl acetoacetate. The process begins with the

deprotonation of ethyl acetoacetate to form a nucleophilic enolate, followed by two successive

alkylation steps with ethyl halides to introduce the two ethyl groups at the alpha position. The

final step involves hydrolysis and decarboxylation under acidic conditions to yield the target

ketone, 3-ethyl-2-pentanone.
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A logical workflow for this synthesis is depicted in the diagram below.

Step 1: Enolate Formation

Step 2: First Alkylation

Step 3: Second Alkylation

Step 4: Hydrolysis & Decarboxylation

Ethyl Acetoacetate Acetoacetate EnolateDeprotonation

Sodium Ethoxide (Base)

Mono-ethylated Intermediate

SN2 Alkylation

Ethyl Halide

Di-ethylated Intermediate

Repeat Deprotonation
& SN2 Alkylation

Sodium Ethoxide (Base)

Ethyl Halide

3-Ethylpentan-2-one (Final Product)

Hydrolysis &
Decarboxylation

Acid (e.g., HCl), Heat

Click to download full resolution via product page

Fig 1. Acetoacetic Ester Synthesis Workflow.

Other Mentioned Synthetic Routes
Alternative methods cited in chemical literature for the preparation of 3-Ethylpentan-2-one
include:
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Aldol Condensation: A reaction between acetone and ethyl aldehyde could potentially yield

the target compound after subsequent steps.[4]

Hydrogenolysis: The compound can be prepared via the hydrogenolysis of ethyl acetate and

isoamyl acetate in the presence of a catalyst, followed by distillation.[8]

Hazards and Toxicology
3-Ethylpentan-2-one is a flammable liquid and presents several health hazards upon

exposure.[1] Vapors may cause irritation to the eyes, skin, and respiratory system.[8] It is

classified as toxic in contact with skin and may cause damage to organs through prolonged or

repeated exposure.[9] It is also considered harmful to aquatic life with long-lasting effects.[9]

GHS Hazard Classification
The following table summarizes the known GHS hazard classifications for 3-Ethylpentan-2-
one. Note that specific quantitative toxicity data, such as LD50 or LC50 values, for CAS 6137-

03-7 are not consistently reported in the reviewed literature.
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Hazard Class
GHS
Pictogram

Signal Word
Hazard
Statement

Source(s)

Flammable

Liquids
GHS02 (Flame) Danger

H225: Highly

flammable liquid

and vapor

[10]

Acute Toxicity,

Dermal

GHS06 (Skull

and Crossbones)
Danger

H311: Toxic in

contact with skin
[9]

Acute Toxicity,

Oral

GHS07

(Exclamation

Mark)

Warning
H302: Harmful if

swallowed

Skin

Corrosion/Irritatio

n

GHS07

(Exclamation

Mark)

Warning
H315: Causes

skin irritation

Serious Eye

Damage/Irritation

GHS07

(Exclamation

Mark)

Warning

H319: Causes

serious eye

irritation

Specific Target

Organ Toxicity

(Single

Exposure)

GHS07

(Exclamation

Mark)

Warning

H335: May

cause respiratory

irritation

Specific Target

Organ Toxicity

(Repeated

Exposure)

GHS08 (Health

Hazard)
Warning

H373: May

cause damage to

organs through

prolonged or

repeated

exposure

[9]

Hazardous to the

Aquatic

Environment

(Chronic)

None -

H412: Harmful to

aquatic life with

long lasting

effects

[9]

The logical relationship between the compound and its primary hazards is visualized below.
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GHS Hazard Classifications

Hazard Statements

3-Ethylpentan-2-one
(CAS 6137-03-7)

Physical Hazard
(GHS02)

Health Hazard
(GHS06, GHS07, GHS08) Environmental Hazard

H225: Highly flammable liquid and vapor

H311: Toxic in contact with skin
H315: Causes skin irritation

H319: Causes serious eye irritation
H335: May cause respiratory irritation

H373: May cause organ damage (repeated exposure)

H412: Harmful to aquatic life

Click to download full resolution via product page

Fig 2. GHS Hazard Relationship Diagram.

Applications and Uses
Due to its properties as a polar solvent, 3-Ethylpentan-2-one is utilized in various industrial

applications.[8]

Solvent: It is used as a solvent in the production of coatings, resins, adhesives, inks, and

paints.[8]

Cleaning Agent: It finds application in industrial cleaning agents and detergents.[8]

Chemical Intermediate: It serves as a raw material and intermediate for the synthesis of

other organic compounds, including pharmaceuticals, perfumes, and dyes.[8]

Handling and Storage
Proper safety protocols must be observed when handling 3-Ethylpentan-2-one.
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Handling: Use in a well-ventilated area and avoid contact with skin, eyes, and the respiratory

system.[8] Personal protective equipment should be worn.

Storage: The compound should be stored in a tightly sealed container in a dry, room-

temperature environment.[5][7] It must be kept away from open flames, heat sources, and

strong oxidizing agents.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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